2,3,5,6-tetrafluoro-N-(2-isopropylphenyl)-4-methoxybenzamide

• IUPAC Name: 2,3,5,6-tetrafluoro-4-methoxy-N-(2-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C17H15F4NO2/c1-8(2)9-6-4-5-7-10(9)22-17(23)11-12(18)14(20)16(24-3)15(21)13(11)19/h4-8H,1-3H3,(H,22,23)
• InChI Key: VXHBLBUQSBRTAV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=O)C2=C(C(=C(C(=C2F)F)OC)F)F
• Molecular Formula: C17H15F4NO2
• Molecular Weight: 341.30 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves nucleophilic substitution reactions, where fluorinated benzene derivatives are common precursors. For instance, a study demonstrated the synthesis of a closely related compound through the reaction of pentafluoroacetophenone with dimethyl oxalate in the presence of sodium methylate, followed by reactions with aniline, o-phenylenediamine, and o-aminophenol, showcasing the versatility of fluorinated compounds in organic synthesis (Pimenova et al., 2003).

Molecular Structure Analysis

The molecular structure of fluorinated benzamides often exhibits significant intermolecular interactions, such as hydrogen bonding, which can influence the molecule's geometry and rotational conformations. For example, a study on N-3-hydroxyphenyl-4-methoxybenzamide explored these aspects through single-crystal X-ray diffraction and DFT calculations, revealing the influence of dimerization and crystal packing on molecular geometry (Karabulut et al., 2014).

Chemical Reactions and Properties

Fluorinated benzamides can participate in various chemical reactions, including cyclization and nucleophilic substitution, leading to a diverse range of products. A related study showcased the thermal cyclization of a fluorinated ester, leading to the formation of chromene derivatives, highlighting the reactivity of such compounds (Pimenova et al., 2003).

Physical Properties Analysis

The physical properties of fluorinated benzamides, such as solubility and melting points, are significantly influenced by their molecular structure. The presence of fluorine atoms can increase the molecule's lipophilicity and impact its boiling and melting points. Studies like the one on N-(2,3-difluorophenyl)-2-fluorobenzamide provide insights into how fluorination affects these physical properties (Hehir et al., 2023).

Scientific Research Applications

Crystal Engineering and Molecular Aggregation

Compounds with fluorinated aromatic rings, like the one mentioned, often exhibit unique aggregation behavior due to C–H⋯F interactions. A study by Mocilac et al. (2016) on N-(difluorophenyl)benzamides highlights the role of fluorine in promoting short C–H⋯F contacts, potentially useful in designing new crystal structures with desired physical properties (Mocilac, Osman, & Gallagher, 2016).

Organic Electronics

Fluorinated benzamides are explored in organic electronics for their influence on optical properties. Ueki et al. (2017) investigated the effect of electron-withdrawing groups on the fluorescence of tetrabenzofluorene derivatives, indicating potential for use in organic light-emitting diodes (OLEDs) and other photonic applications (Ueki et al., 2017).

Catalysis

Catalytic applications are another area where similar compounds have been explored. For instance, Yakura et al. (2018) evaluated N-isopropyliodobenzamides, related to the compound , as catalysts for alcohol oxidation, demonstrating the potential for such compounds in synthetic organic chemistry (Yakura, Fujiwara, Yamada, & Nambu, 2018).

Pharmaceutical Research

In pharmaceutical research, fluorinated compounds are often investigated for their biological activity. A study on the synthesis and characterization of novel aromatic polyimides, including fluorinated benzamides, suggests their potential application in developing new materials with biomedical applications (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).